Cas no 412341-22-1 (1H-Pyrrole-3-carbonitrile,2-amino-1-ethyl-)

• Product Name: 1H-Pyrrole-3-carbonitrile,2-amino-1-ethyl-
• CAS No: 412341-22-1
• MF: C₇H₉N₃
• MW: 135.166460752487
• CID: 326455
• PubChem ID: 45087623
• Update Time: 2025-04-19

1H-Pyrrole-3-carbonitrile,2-amino-1-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carbonitrile,2-amino-1-ethyl-
• 2-AMINO-1-ETHYL-1H-PYRROLE-3-CARBONITRILE
• 2-amino-1-ethylpyrrole-3-carbonitrile
• 1H-Pyrrole-3-carbonitrile,2-amino-1-ethyl
• 412341-22-1
• AB44102
• AKOS006285529
• DTXSID20666147

• Inchi： 1S/C7H9N3/c1-2-10-4-3-6(5-8)7(10)9/h3-4H,2,9H2,1H3
• InChI Key： NEYSTZRNRFKHBA-UHFFFAOYSA-N
• SMILES： N1(C=CC(C#N)=C1N)CC

Computed Properties

• Exact Mass: 135.08000
• Monoisotopic Mass: 135.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7A^2
• XLogP3: 0.9

Experimental Properties

• PSA: 54.74000
• LogP: 1.54308